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Compound of Interest

Compound Name: 5-Bromo-2-methyl-3-nitroaniline
CAS No.: 864550-40-3
Cat. No.: B1288189
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the
compound 5-Bromo-2-methyl-3-nitroaniline (CAS No: 864550-40-3). Due to the limited
availability of direct experimental spectra in public databases, this document presents predicted
spectroscopic data based on the analysis of structurally similar compounds. The information
herein serves as a valuable resource for substance identification, characterization, and quality
control in research and development settings.

Chemical Structure and Properties

IUPAC Name: 5-bromo-2-methyl-3-nitroaniline[1] Molecular Formula: C7H7BrN202[1]
Molecular Weight: 231.05 g/mol [1] Physical State: Solid[2]

Predicted Spectroscopic Data

The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data for 5-Bromo-2-methyl-3-nitroaniline. These
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predictions are derived from the known spectral characteristics of analogous compounds,

including various bromo-, methyl-, and nitro-substituted anilines.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted *H NMR Data (Solvent: CDCls, 400 MHz)

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~7.5 d 1H Ar-H
~7.3 d 1H Ar-H
~4.0 (broad s) s 2H NH:2
~2.2 S 3H -CHs

Table 2: Predicted 13C NMR Data (Solvent: CDCls, 100 MHz)

Chemical Shift (6, ppm) Assignment
~148 C-NH:z

~145 C-NO2

~135 C-Br

~130 Ar-C

~125 Ar-C

~120 C-CHs

~18 -CHs

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands (Solid, KBr Pellet or ATR)
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Wavenumber (cm~?) Intensity Assignment

N-H stretch (asymmetric and

3450 - 3300 Medium-Strong symmetric)
3100 - 3000 Medium C-H stretch (aromatic)
1620 - 1580 Strong N-H bend (scissoring)
1550 - 1490 Strong N-O stretch (asymmetric, NO2)
1360 - 1320 Strong N-O stretch (symmetric, NO2)
850 Strong C-H be.nd (out-of-plane,
aromatic)
~600 Medium C-Br stretch
Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Fragmentation
miz Relative Intensity Assighment

[M]* and [M+2]* (due to 7°Br

281/233 High and 81Br isotopes)
214/216 Medium [M-OH]*

185/187 Medium [M-NO2]*

106 Medium [M-Br-NO2]*

Experimental Protocols

The following are detailed, generalized methodologies for acquiring the spectroscopic data
presented above.

NMR Spectroscopy
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o Sample Preparation: Approximately 5-10 mg of 5-Bromo-2-methyl-3-nitroaniline is
dissolved in about 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCIs) in a standard 5
mm NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS),
may be added for chemical shift calibration.

 Instrumentation: A high-field NMR spectrometer, such as a 400 MHz or 500 MHz instrument,
is used for data acquisition.

o Data Acquisition:

o H NMR: A standard single-pulse experiment is performed. Key parameters include a 30-
degree pulse angle, an acquisition time of 2-3 seconds, and a relaxation delay of 1-2
seconds. Typically, 16 to 64 scans are averaged to improve the signal-to-noise ratio.

o 13C NMR: A proton-decoupled pulse sequence is used to obtain a spectrum with single
lines for each unique carbon atom. A larger number of scans (e.g., 1024 or more) is
typically required due to the lower natural abundance of 13C.

o Data Processing: The raw data (Free Induction Decay, FID) is Fourier transformed, phase-
corrected, and baseline-corrected to obtain the final spectrum. Chemical shifts are
referenced to TMS at 0.00 ppm.

IR Spectroscopy

o Sample Preparation (KBr Pellet Method):

o A small amount of the solid sample (1-2 mg) is ground with approximately 100-200 mg of
dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine,
homogeneous powder is obtained.

o The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

o Sample Preparation (Attenuated Total Reflectance - ATR): A small amount of the solid
sample is placed directly onto the ATR crystal. Pressure is applied to ensure good contact
between the sample and the crystal.

 Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used for analysis.
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Data Acquisition: A background spectrum of the empty sample holder (or clean ATR crystal)
is recorded. The sample is then placed in the infrared beam path, and the sample spectrum
is acquired. The final spectrum is typically an average of 16 to 32 scans at a resolution of 4
cm~L,

Data Processing: The sample spectrum is ratioed against the background spectrum to
produce the final absorbance or transmittance spectrum.

Mass Spectrometry

Sample Introduction: The sample is introduced into the mass spectrometer, typically via a
direct insertion probe for solid samples or after separation by Gas Chromatography (GC-
MS). For direct insertion, a small amount of the solid is placed in a capillary tube and heated
to induce vaporization.

lonization: Electron lonization (EIl) is a common method for this type of molecule. The
vaporized sample is bombarded with a high-energy electron beam (typically 70 eV), causing
ionization and fragmentation.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: An electron multiplier or similar detector records the abundance of ions at each
m/z value.

Data Processing: The data is presented as a mass spectrum, which is a plot of relative ion
abundance versus m/z. The presence of bromine is readily identified by the characteristic M+
and M+2 isotopic pattern with approximately equal intensities.[3][4]

Visualizations

The following diagrams illustrate the logical workflow of the spectroscopic analysis and the

relationship between the different techniques.
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Caption: Integration of Spectroscopic Data.

© 2026 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b1288189/docs?utm_src=pdf-body-img#spectroscopic-profile-of-5-bromo-2-methyl-3-nitroaniline-a-technical-guide
https://www.benchchem.com/product/b1288189/docs?utm_src=pdf-body-img#spectroscopic-profile-of-5-bromo-2-methyl-3-nitroaniline-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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